Cas no 1805202-51-0 (3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1805202-51-0
• MF: C₈H₃F₅N₂O₄
• MW: 286.112439393997
• CID: 4842261
• Update Time: 2025-05-19

3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H3F5N2O4/c9-6(10)4-5(19-8(11,12)13)3(2-16)1-14-7(4)15(17)18/h1-2,6H
• InChI Key： JSCORAJOVMSKPI-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C=O)C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

Introduction to 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1805202-51-0)

3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805202-51-0, represents a sophisticated molecular architecture featuring a pyridine core substituted with multiple fluorinated and nitro functional groups. The presence of both difluoromethyl and trifluoromethoxy substituents imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of this compound make it particularly interesting for medicinal chemists exploring novel drug candidates. The nitro group at the 2-position of the pyridine ring introduces a region of high electron-withdrawing character, which can influence both the reactivity and electronic properties of the molecule. In contrast, the carboxaldehyde functionality at the 5-position provides a versatile handle for further derivatization, enabling the construction of more complex scaffolds through condensation reactions or oxidation processes.

The difluoromethyl group is a well-documented pharmacophore in drug discovery, known for its ability to enhance metabolic stability and binding affinity. Its incorporation into this pyridine derivative suggests potential applications in developing small-molecule inhibitors or modulators targeting enzymes or receptors involved in critical biological pathways. Similarly, the trifluoromethoxy group contributes to lipophilicity and metabolic resistance, further enhancing the compound’s suitability as a lead structure in drug development.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such heterocyclic compounds. The unique combination of substituents in 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxaldehyde allows for precise modeling of its interactions with biological targets, facilitating rapid identification of potential therapeutic applications. Studies have shown that fluorinated pyridines exhibit enhanced binding to certain protein targets, making them promising candidates for antiviral, anticancer, and anti-inflammatory agents.

In the realm of agrochemicals, this compound has shown promise as a precursor for developing novel pesticides with improved efficacy and environmental safety. The electron-withdrawing nature of the nitro group and the electron-donating effects of the trifluoromethoxy group create a balance that can modulate herbicidal or insecticidal activity. Furthermore, the aldehyde functionality provides an opportunity to introduce additional bioisosteric groups that could enhance target specificity while minimizing off-target effects.

The synthesis of 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxaldehyde involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution on halogenated pyridines followed by functional group interconversions. Advances in catalytic methods have enabled more sustainable approaches to constructing such complex molecules, reducing reliance on hazardous reagents and improving overall atom economy.

The compound’s stability under various conditions is another critical factor influencing its utility in synthetic applications. Fluorinated aromatic compounds are generally resistant to hydrolysis and oxidation, which extends their shelf life and makes them suitable for long-term storage or repeated use in multi-step syntheses. Additionally, its solubility profile can be tailored through modifications to achieve compatibility with different reaction conditions or purification techniques.

Current research is exploring new methodologies for incorporating fluorine atoms into pharmaceuticals more efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized fluorination chemistry, allowing for precise placement of fluorine atoms at desired positions within complex molecules. The application of these methods to derivatives like 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxaldehyde could unlock novel derivatives with enhanced pharmacological properties.

The role of this compound as a building block for more complex structures cannot be overstated. Its versatile functionalization potential makes it an attractive candidate for libraries designed in high-throughput screening campaigns. By systematically modifying its substituents or exploring analogs with similar core structures, researchers can rapidly identify new leads with optimized properties for specific therapeutic applications.

Economic considerations also play a significant role in evaluating the commercial viability of such compounds. The cost-effectiveness of producing intermediates like 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxaldehyde is influenced by factors such as raw material availability, synthetic complexity, and scalability. Collaborative efforts between academia and industry are essential to develop cost-effective synthetic routes that ensure broad accessibility for further development.

The regulatory landscape surrounding fluorinated compounds continues to evolve as new safety data emerges. Ensuring compliance with environmental and occupational health regulations is crucial for companies involved in their production or use. Transparent documentation of synthetic processes and hazard assessments helps mitigate risks associated with handling these specialized chemicals while promoting responsible innovation.

In conclusion,3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1805202-51-0) represents a compelling example of how structural complexity can be leveraged to develop novel biologically active molecules. Its unique combination of functional groups positions it as a valuable intermediate in pharmaceutical and agrochemical research, with potential applications spanning multiple therapeutic areas. Continued advancements in synthetic methodologies will further enhance its utility as researchers explore new ways to harness its chemical diversity.